4,7,8-Trimethyl-2-[(4-methylphenyl)methyl]-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione

• CAS No.: 878720-35-5
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.448
• IUPAC Name: 4,7,8-trimethyl-2-[(4-methylphenyl)methyl]-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H23N5O2/c1-6-11-24-14(3)15(4)26-17-18(22-20(24)26)23(5)21(28)25(19(17)27)12-16-9-7-13(2)8-10-16/h6-10H,1,11-12H2,2-5H3
• InChI Key: GZUOBSJIRRBCGS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3C(=C(N4CC=C)C)C)N(C2=O)C
• solubility: not available

Description

4,7,8-Trimethyl-2-[(4-methylphenyl)methyl]-6-prop-2-enylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The compound is used in the synthesis of various imidazole derivatives, which are then evaluated for their biological activities. These derivatives have shown potential in antimicrobial applications and exhibit varied activities against Gram-positive and Gram-negative bacteria and fungi strains (Sankhe & Chindarkar, 2021).

Pharmaceutical Applications

• This chemical structure is involved in the synthesis of compounds with significant pharmacological activities. Some derivatives have been explored for their anti-leishmanial and anti-fungal activities, highlighting the potential of these compounds in therapeutic drug development (Hussain et al., 2016).

Chemical Reactions and Properties

• Research has been conducted on the reactions of similar compounds with various agents, leading to the formation of novel imidazoles, purines, and other heterocyclic compounds. These studies are essential for understanding the chemical properties and potential applications of these compounds in different fields, such as organic synthesis and materials science (Alves, Proença, & Booth, 1994).